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Compound of Interest

Compound Name:
2-(ETHYLTHIO)PYRIMIDINE-5-

CARBALDEHYDE

CAS No.: 876890-28-7

Cat. No.: B1274648

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic properties of 2-
(ethylthio)pyrimidine-5-carbaldehyde, a heterocyclic compound of interest in pharmaceutical

and agrochemical research.[1] As a versatile synthetic intermediate, a thorough understanding

of its structural features through modern analytical techniques is paramount for researchers,

scientists, and drug development professionals.[1] This document delves into the theoretical

underpinnings and practical aspects of Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS) as applied to the characterization of

this molecule.

While a complete set of publicly available experimental spectra for this specific compound is

limited, this guide synthesizes data from analogous pyrimidine derivatives and fundamental

spectroscopic principles to present a robust, predictive analysis of its spectral characteristics.
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Molecular Structure and Physicochemical
Properties
2-(ethylthio)pyrimidine-5-carbaldehyde possesses a pyrimidine core, substituted with an

ethylthio group at the 2-position and a carbaldehyde (formyl) group at the 5-position. These

functional groups impart distinct reactivity and spectroscopic signatures to the molecule.

Property Value Source

Molecular Formula C₇H₈N₂OS [2]

Molecular Weight 168.22 g/mol [2]

Appearance Yellow crystalline powder [1]

Melting Point 64 - 66 °C [1]

CAS Number 876890-28-7 [2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful, non-destructive technique for elucidating the carbon-

hydrogen framework of a molecule. For 2-(ethylthio)pyrimidine-5-carbaldehyde, both ¹H and

¹³C NMR are indispensable for structural confirmation.

¹H NMR Spectroscopy
Theoretical Considerations: The chemical shift (δ) of protons in ¹H NMR is influenced by their

local electronic environment. Electron-withdrawing groups, such as the pyrimidine ring and the

aldehyde, will deshield nearby protons, causing them to resonate at higher chemical shifts

(downfield). The ethylthio group will exhibit characteristic signals for its methylene and methyl

protons, with their chemical shifts influenced by the adjacent sulfur atom and the aromatic ring.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz):
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~9.95 Singlet 1H
Aldehyde proton

(-CHO)

The strongly

electron-

withdrawing

carbonyl group

and the aromatic

ring cause

significant

deshielding.

~8.90 Singlet 2H

Pyrimidine

protons (H-4, H-

6)

These protons

are part of an

electron-deficient

aromatic system

and are

deshielded. Their

equivalence

would lead to a

singlet.

~3.25 Quartet 2H

Methylene

protons (-S-CH₂-

CH₃)

Adjacent to the

sulfur atom and

coupled to the

methyl protons

(n+1 rule,

3+1=4).

~1.40 Triplet 3H
Methyl protons (-

S-CH₂-CH₃)

Coupled to the

methylene

protons (n+1

rule, 2+1=3).

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of 2-(ethylthio)pyrimidine-5-
carbaldehyde in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v
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tetramethylsilane (TMS) as an internal standard.

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

Data Acquisition: Acquire the spectrum at room temperature with a sufficient number of

scans to achieve a good signal-to-noise ratio.

Data Processing: Process the raw data by applying a Fourier transform, phase correction,

and baseline correction. Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

¹³C NMR Spectroscopy
Theoretical Considerations: The ¹³C NMR spectrum provides information about the carbon

skeleton of the molecule. The chemical shifts of carbon atoms are highly sensitive to their

hybridization and the electronegativity of attached atoms. Carbonyl carbons are typically found

at the downfield end of the spectrum, while aliphatic carbons are more upfield.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz):

Chemical Shift (δ, ppm) Assignment Rationale

~185.0 Aldehyde carbon (CHO)

The carbonyl carbon is highly

deshielded due to the double

bond to oxygen.

~170.0 C-2 (pyrimidine ring)
Attached to the electronegative

sulfur and two nitrogen atoms.

~160.0 C-4, C-6 (pyrimidine ring)
Aromatic carbons adjacent to

nitrogen atoms.

~130.0 C-5 (pyrimidine ring)
The carbon atom bearing the

aldehyde group.

~28.0
Methylene carbon (-S-CH₂-

CH₃)

Aliphatic carbon attached to

sulfur.

~14.0 Methyl carbon (-S-CH₂-CH₃)
Aliphatic carbon at the end of

the ethyl chain.
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Experimental Protocol: ¹³C NMR Spectroscopy

Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

Instrumentation: A 100 MHz (or higher) NMR spectrometer.

Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum to obtain singlets for each

unique carbon atom. A sufficient number of scans is crucial due to the low natural abundance

of ¹³C.

Data Processing: Process the data similarly to the ¹H NMR spectrum, with the CDCl₃ solvent

signal (typically around 77.16 ppm) often used as a secondary reference.

NMR Spectroscopy Workflow

Sample Preparation
(5-10 mg in CDCl3 with TMS)

Data Acquisition
(400 MHz ¹H, 100 MHz ¹³C)

Data Processing
(FT, Phasing, Baseline Correction)

Spectral Analysis
(Chemical Shifts, Multiplicity, Integration) Structure Confirmation

Click to download full resolution via product page

Caption: General workflow for NMR analysis.

Infrared (IR) Spectroscopy
Theoretical Considerations: IR spectroscopy probes the vibrational frequencies of chemical

bonds within a molecule. Specific functional groups absorb infrared radiation at characteristic

wavenumbers, making IR an excellent tool for identifying their presence. For 2-
(ethylthio)pyrimidine-5-carbaldehyde, key absorptions are expected for the carbonyl group

of the aldehyde, the C=N and C=C bonds of the pyrimidine ring, and the C-H bonds of the

aromatic and aliphatic parts of the molecule.

Predicted IR Data (KBr Pellet):
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Wavenumber (cm⁻¹) Intensity Assignment

~3100-3000 Weak-Medium Aromatic C-H stretching

~2970-2850 Medium
Aliphatic C-H stretching (-CH₂,

-CH₃)

~2850-2750 Weak (doublet) Aldehydic C-H stretching

~1700-1680 Strong C=O stretching (aldehyde)

~1600-1550 Medium-Strong
C=N stretching (pyrimidine

ring)

~1550-1450 Medium
C=C stretching (pyrimidine

ring)

~1350-1200 Medium C-N stretching

~700-600 Medium C-S stretching

Experimental Protocol: FT-IR Spectroscopy (KBr Pellet Method)

Sample Preparation: Grind 1-2 mg of 2-(ethylthio)pyrimidine-5-carbaldehyde with

approximately 100 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate

mortar to a fine powder.

Pellet Formation: Place the powder in a pellet press and apply pressure to form a thin,

transparent pellet.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition: Record the background spectrum of the empty sample compartment. Then,

place the KBr pellet in the sample holder and acquire the sample spectrum.

Data Processing: The instrument software will automatically ratio the sample spectrum to the

background spectrum to produce the final absorbance or transmittance spectrum.
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FT-IR Analysis Workflow (KBr)

Sample Preparation
(Grind with KBr)

Pellet Formation

Acquire Sample Spectrum Acquire Background Spectrum

Generate Final Spectrum

Click to download full resolution via product page

Caption: Workflow for FT-IR analysis using the KBr pellet method.

Mass Spectrometry (MS)
Theoretical Considerations: Mass spectrometry provides information about the mass-to-charge

ratio (m/z) of a molecule and its fragments. For 2-(ethylthio)pyrimidine-5-carbaldehyde, the

molecular ion peak (M⁺) is expected at an m/z corresponding to its molecular weight (168.22).

The fragmentation pattern can provide further structural information. Common fragmentation

pathways for this molecule could involve the loss of the ethyl group, the thioethyl group, or the

formyl group.

Predicted Mass Spectrum Data (Electron Ionization - EI):
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m/z Proposed Fragment

168 [M]⁺ (Molecular Ion)

139 [M - C₂H₅]⁺ (Loss of ethyl radical)

111 [M - C₂H₅S]⁺ (Loss of ethylthio radical)

139 [M - CHO]⁺ (Loss of formyl radical)

Experimental Protocol: Mass Spectrometry

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe for a solid or through a gas chromatograph (GC-MS).

Ionization: Use Electron Ionization (EI) at 70 eV to generate the molecular ion and fragment

ions.

Mass Analysis: The ions are separated based on their m/z ratio by a mass analyzer (e.g.,

quadrupole or time-of-flight).

Detection: The detector records the abundance of each ion, generating the mass spectrum.

Mass Spectrometry Workflow

Sample Introduction Ionization (EI) Mass Analysis (m/z) Detection Mass Spectrum Generation

Click to download full resolution via product page

Caption: General workflow for mass spectrometry analysis.

Conclusion
The spectroscopic techniques of NMR, IR, and MS provide a complementary and powerful

toolkit for the comprehensive characterization of 2-(ethylthio)pyrimidine-5-carbaldehyde.

While this guide presents predicted data based on established principles and analogous
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compounds, it serves as a robust framework for researchers to interpret experimental data. The

predicted chemical shifts, vibrational frequencies, and fragmentation patterns offer a reliable

starting point for structural verification and purity assessment, which are critical steps in the

synthesis and application of this important heterocyclic compound in drug discovery and

development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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